Cas no 2228348-81-8 (4-(1-amino-2,2,2-trifluoroethyl)-N,N-dimethylbenzamide)

• Product Name: 4-(1-amino-2,2,2-trifluoroethyl)-N,N-dimethylbenzamide
• CAS No: 2228348-81-8
• MF: C₁₁H₁₃F₃N₂O
• MW: 246.228933095932
• CID: 6190974
• PubChem ID: 165703223
• Update Time: 2025-05-03

4-(1-amino-2,2,2-trifluoroethyl)-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2,2,2-trifluoroethyl)-N,N-dimethylbenzamide
• 2228348-81-8
• EN300-1956131

• Inchi： 1S/C11H13F3N2O/c1-16(2)10(17)8-5-3-7(4-6-8)9(15)11(12,13)14/h3-6,9H,15H2,1-2H3
• InChI Key： WNNRDYQCFNOSNT-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C(N(C)C)=O)=CC=1)N)(F)F

Computed Properties

• Exact Mass: 246.09799753g/mol
• Monoisotopic Mass: 246.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-(1-amino-2,2,2-trifluoroethyl)-N,N-dimethylbenzamide

Professional Introduction to Compound with CAS No. 2228348-81-8 and Product Name: 4-(1-amino-2,2,2-trifluoroethyl)-N,N-dimethylbenzamide

The compound identified by the CAS number 2228348-81-8 and the product name 4-(1-amino-2,2,2-trifluoroethyl)-N,N-dimethylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial development. The structural features of this molecule, particularly the presence of a trifluoromethyl group and an amino functional group, contribute to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. The trifluoromethyl group in 4-(1-amino-2,2,2-trifluoroethyl)-N,N-dimethylbenzamide is a key structural element that imparts these desirable characteristics. This moiety has been widely recognized for its role in increasing the lipophilicity of drug candidates, thereby facilitating their absorption and distribution within the body. Additionally, the trifluoromethyl group can influence the electronic properties of adjacent atoms, leading to enhanced interactions with biological targets.

The amino functional group in the molecule also plays a crucial role in its biological activity. Amino groups are frequently involved in hydrogen bonding interactions with biological targets, which can be critical for achieving high affinity and selectivity. In the context of 4-(1-amino-2,2,2-trifluoroethyl)-N,N-dimethylbenzamide, the amino group is positioned to engage with various protein receptors or enzymes, making it a potential lead compound for drug discovery efforts targeting these pathways.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Current research in pharmaceutical chemistry increasingly emphasizes the need for molecules that can modulate complex biological processes with high precision. The combination of structural features such as the trifluoromethyl group and the amino functional group makes 4-(1-amino-2,2,2-trifluoroethyl)-N,N-dimethylbenzamide a promising candidate for further investigation.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial findings suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to various diseases. For instance, researchers have observed potential interactions with enzymes involved in inflammation or metabolic pathways. These preliminary results are encouraging and warrant further investigation into its mechanism of action.

The synthesis of 4-(1-amino-2,2,2-trifluoroethyl)-N,N-dimethylbenzamide presents an interesting challenge due to its complex structure. The introduction of the trifluoromethyl group requires specialized synthetic methodologies to ensure high yield and purity. Advances in fluorination techniques have made it increasingly feasible to incorporate such moieties into drug candidates efficiently. The development of robust synthetic routes is essential for scaling up production and conducting comprehensive pharmacological evaluations.

As research progresses, computational modeling and molecular dynamics simulations are being employed to gain deeper insights into the interactions between 4-(1-amino-2,2,2-trifluoroethyl)-N,N-dimethylbenzamide and its biological targets. These computational approaches can help identify key binding residues and optimize the molecule's structure for improved efficacy and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce the time required to bring new therapeutics to market.

The broader implications of this compound extend beyond its immediate therapeutic applications. Its structural features make it a valuable scaffold for derivative design, allowing chemists to explore a wide range of modifications while retaining key biological activities. This flexibility is crucial for developing drug candidates that meet stringent regulatory requirements and demonstrate clinical efficacy.

In conclusion,4-(1-amino-2,2,2-trifluoroethyl)-N,N-dimethylbenzamide (CAS No. 2228348-81-8) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features—particularly the presence of a trifluoromethyl group and an amino functional group—make it a compelling candidate for further research and development. As scientific understanding continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.